1-(4-Pyridylcarbonyl)-4-(4-trifluoromethoxyphenyl)thiosemicarbazide

• IUPAC Name: 1-(pyridine-4-carbonylamino)-3-[4-(trifluoromethoxy)phenyl]thiourea
• InChI: InChI=1S/C14H11F3N4O2S/c15-14(16,17)23-11-3-1-10(2-4-11)19-13(24)21-20-12(22)9-5-7-18-8-6-9/h1-8H,(H,20,22)(H2,19,21,24)
• InChI Key: CVSCFAPCBARDGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NNC(=O)C2=CC=NC=C2)OC(F)(F)F
• Molecular Formula: C14H11F3N4O2S
• Molecular Weight: 356.33 g/mol
• CAS No.: 1119391-60-4

Description

1-(4-Pyridylcarbonyl)-4-(4-trifluoromethoxyphenyl)thiosemicarbazide is a useful research compound. Its molecular formula is C14H11F3N4O2S and its molecular weight is 356.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

1-(4-Pyridylcarbonyl)-4-(4-trifluoromethoxyphenyl)thiosemicarbazide and its derivatives are involved in the synthesis of various chemical compounds. The reactions of thiosemicarbazides with esters produce 3,4-disubstituted 4,5-dihydro-1H-1,2,4-triazole-5-thiones and their S-alkyl derivatives. These reactions are pivotal in creating compounds with potential applications in pharmaceutical and industrial fields (Vasil’eva et al., 2004).

Supramolecular Chemistry and Crystal Engineering

Thiosemicarbazides exhibit a notable capacity to form extended supramolecular hydrogen bonding arrays, and their complexes demonstrate elegant assemblies of metal-supramolecular structures with solvent-accessible channels. This property makes them valuable for use in supramolecular chemistry and crystal engineering, offering potential for creating new materials with specific properties (Pandurangan et al., 2013).

Antimicrobial and Antitubercular Activities

Compounds synthesized from thiosemicarbazide have been evaluated for their antimicrobial activity against several microbes, antitubercular activity against Mycobacterium tuberculosis, and anticancer activity. Some derivatives are found to be active, indicating the potential of these compounds in medical and pharmaceutical applications (Hirpara et al., 2003).

Antihypertensive Agents

Derivatives of thiosemicarbazide have been synthesized and found to possess antihypertensive and diuretic activities, compared to certain reference controls. This highlights the potential of these compounds in creating new treatments for hypertension (Ali et al., 2011).

Molecular Orbital Calculations and Crystal Structure Analysis

Thiosemicarbazone compounds have been characterized by various spectroscopic methods and molecular orbital calculations, aiding in the understanding of their chemical behavior and properties. This is crucial for their application in chemical synthesis and the creation of materials with specific functionalities (Umamatheswari et al., 2011).